N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea

• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-3-(2-piperidin-1-ylethyl)thiourea
• InChI: InChI=1S/C15H22N4O3S/c1-22-14-11-12(19(20)21)5-6-13(14)17-15(23)16-7-10-18-8-3-2-4-9-18/h5-6,11H,2-4,7-10H2,1H3,(H2,16,17,23)
• InChI Key: ZHOAGHVCAJPDJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)NCCN2CCCCC2
• Molecular Formula: C15H22N4O3S
• Molecular Weight: 338.4 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea, also known as MNPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNPT is a thiourea derivative that has been synthesized through a multi-step process, and its unique chemical structure makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea is not yet fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer properties, N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea has also been shown to have other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea for lab experiments is its high purity, which makes it a reliable and consistent compound for use in research. However, one limitation is that it can be difficult and time-consuming to synthesize, which may limit its availability for some researchers.

Future Directions

There are many potential future directions for research on N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea. One area of focus is the development of N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea-based therapeutics for cancer treatment. Other potential applications include the development of N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea-based anti-inflammatory agents and the investigation of its potential as a tool for studying the mechanisms of cancer growth and proliferation. Further studies are needed to fully understand the potential of N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea and its applications in various fields of research.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising areas of research is its use as a potential anti-cancer agent. N-(2-methoxy-4-nitrophenyl)-N'-[2-(1-piperidinyl)ethyl]thiourea has been shown to inhibit the growth of cancer cells in vitro, and further studies are underway to investigate its potential as a therapeutic agent.